Cas no 38566-94-8 (Benzoic acid,4-hydroxy-, butyl ester, potassium salt (1:1))

• Product Name: Benzoic acid,4-hydroxy-, butyl ester, potassium salt (1:1)
• CAS No: 38566-94-8
• MF: C₁₁H₁₃KO₃
• MW: 232.317424535751
• CID: 316794
• Update Time: 2026-05-14

Benzoic acid,4-hydroxy-, butyl ester, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-hydroxy-, butyl ester, potassium salt (1:1)
• potassium,4-butoxycarbonylphenolate
• potassium 2-butyl-4-hydroxybenzoate
• potassium 4-(butoxycarbonyl)phenolate
• Potassium butyl 4-oxidobenzoate

• Inchi： InChI=1S/C11H14O3.K/c1-2-3-8-14-11(13)9-4-6-10(12)7-5-9;/h4-7,12H,2-3,8H2,1H3;/q;+1/p-1
• InChI Key： DPMDQHINTKFMKS-UHFFFAOYSA-M
• SMILES： [K+].CCCCOC(C1C=CC([O-])=CC=1)=O

Computed Properties

• Exact Mass: 232.05019
• Monoisotopic Mass: 232.050176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4

Experimental Properties

• PSA: 49.36